Cas no 2172345-32-1 (2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol)

• Product Name: 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol
• CAS No: 2172345-32-1
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5767573
• PubChem ID: 165787164
• Update Time: 2025-10-19

2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172345-32-1
• 2-(methylamino)-3-{[(3-methylfuran-2-yl)methyl]sulfanyl}butan-1-ol
• EN300-1290821
• 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol

• Inchi： 1S/C11H19NO2S/c1-8-4-5-14-11(8)7-15-9(2)10(6-13)12-3/h4-5,9-10,12-13H,6-7H2,1-3H3
• InChI Key： VUKFHPMEIYOAQM-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C)C(CO)NC

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol

Comprehensive Overview of 2-(Methylamino)-3-{(3-Methylfuran-2-yl)methylsulfanyl}butan-1-ol (CAS No. 2172345-32-1)

The compound 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol (CAS No. 2172345-32-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a methylamino group, a 3-methylfuran-2-yl moiety, and a methylsulfanyl linkage. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol is its potential role in modulating biological pathways. Researchers are particularly interested in its sulfur-containing side chain, which may contribute to its reactivity and binding affinity with biological targets. The presence of the furan ring further enhances its potential as a scaffold for designing novel therapeutics, given the ring's prevalence in bioactive molecules.

In recent years, the scientific community has shown a growing interest in sulfur-containing compounds due to their diverse pharmacological properties. This aligns with the broader trend of exploring heterocyclic compounds for their therapeutic potential. 2-(Methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol fits perfectly into this narrative, offering a promising avenue for further investigation. Its methylamino group also opens up possibilities for derivatization, allowing chemists to fine-tune its properties for specific applications.

The synthesis of 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol involves multi-step organic reactions, often starting from readily available precursors. Key steps typically include the introduction of the methylsulfanyl group and the subsequent formation of the furan ring. These synthetic routes are often optimized for yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. The compound's CAS number 2172345-32-1 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings.

From a commercial perspective, 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol is primarily of interest to research institutions and pharmaceutical companies. Its potential applications span a wide range, including but not limited to enzyme inhibition, receptor modulation, and antibacterial activity. These properties make it a valuable tool for probing biological systems and developing new therapeutic agents. The compound's unique structure also makes it a subject of interest in computational chemistry, where researchers use molecular modeling to predict its interactions with biological targets.

As the demand for innovative drug candidates continues to rise, compounds like 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol are likely to play an increasingly important role. Their ability to interact with multiple biological targets while maintaining favorable pharmacokinetic properties makes them attractive for further development. Additionally, the growing focus on personalized medicine and targeted therapies underscores the need for structurally diverse molecules that can be tailored to specific medical conditions.

In conclusion, 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}butan-1-ol (CAS No. 2172345-32-1) represents a fascinating area of research with significant potential. Its complex structure, combined with its versatile applications, positions it as a compound worthy of further exploration. Whether in the context of drug discovery, biochemical research, or computational studies, this molecule offers ample opportunities for innovation and advancement in the life sciences.